Diazoxide

• CAS No.: 364-98-7
• Product Name: Diazoxide
• Molecular Formula: C8H7ClN2O2S
• Molecular Weight: 230.67 g/mol
• IUPAC Name: 7-chloro-3-methyl-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide
• Standard InChI: InChI=1S/C8H7ClN2O2S/c1-5-10-7-3-2-6(9)4-8(7)14(12,13)11-5/h2-4H,1H3,(H,10,11)
• Standard InChIKey: GDLBFKVLRPITMI-UHFFFAOYSA-N
• SMILES: CC1=NS(=O)(=O)C2=C(N1)C=CC(=C2)Cl
• Canonical SMILES: CC1=NS(=O)(=O)C2=C(N1)C=CC(=C2)Cl
• Appearance: White to off-white crystalline powder
• Melting Point: 330; 330.5 °C; 330.5°C
• Physical Description: Solid
• Description: Diazoxide is a benzothiadiazine derivate with antihypertensive and hyperglycemic activities. Diazoxide increases membrane permeability to potassium ions in vascular smooth muscle, thereby stabilizing the membrane action potential and preventing vascular smooth muscle contraction; this results in peripheral vasodilatation and decreases in peripheral vascular resistance. This agent also inhibits insulin release by interacting with ATP-sensitive potassium channels of pancreatic islet beta-cells.; Diazoxide is a benzothiadiazine that is the S,S-dioxide of 2H-1,2,4-benzothiadiazine which is substituted at position 3 by a methyl group and at position 7 by chlorine. A peripheral vasodilator, it increases the concentration of glucose in the plasma and inhibits the secretion of insulin by the beta- cells of the pancreas. It is used orally in the management of intractable hypoglycaemia and intravenously in the management of hypertensive emergencies. It has a role as an antihypertensive agent, a sodium channel blocker, a vasodilator agent, a K-ATP channel agonist, a beta-adrenergic agonist, a cardiotonic drug, a bronchodilator agent, a sympathomimetic agent and a diuretic. It is a benzothiadiazine, a sulfone and an organochlorine compound.; Diazoxide, also known as hyperstat or proglycem, belongs to the class of organic compounds known as 1, 2, 4-benzothiadiazine-1, 1-dioxides. These are aromatic heterocyclic compounds containing a 1, 2, 4-benzothiadiazine ring system with two S=O bonds at the 1-position. Diazoxide is a drug which is used parentally to treat hypertensive emergencies. also used to treat hypoglycemia secondary to insulinoma. Diazoxide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diazoxide has been detected in multiple biofluids, such as urine and blood. Within the cell, diazoxide is primarily located in the cytoplasm and membrane (predicted from logP).
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 2850 mg/L; 5.52e-01 g/L
• Synonyms: 7-Chloro-3-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
• PubChem Compound: 3019
• Last Modified: Nov 11 2021